3-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide

• IUPAC Name: 3-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• InChI: InChI=1S/C14H11ClN4O/c1-9-5-13-16-7-12(8-19(13)18-9)17-14(20)10-3-2-4-11(15)6-10/h2-8H,1H3,(H,17,20)
• InChI Key: YMKYCNITDDALDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C14H11ClN4O
• Molecular Weight: 286.71 g/mol
• CAS No.: 1797977-57-1

Description

“3-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide” is a chemical compound that belongs to the class of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are known to have various biological and pharmacological activities.

Scientific Research Applications

• Antitumor and Antimicrobial Activities : Novel N-arylpyrazole-containing enaminones, related to the compound , have been synthesized and tested for their cytotoxic effects against human breast and liver carcinoma cell lines. They demonstrated inhibition effects comparable to 5-fluorouracil and also showed antimicrobial activity (Riyadh, 2011).

• Inhibitors of Phosphodiesterase 1 (PDE1) : A set of 3-aminopyrazolo[3,4-d]pyrimidinones, structurally related to the compound, were synthesized and studied as PDE1 inhibitors. These compounds showed potential for treating cognitive deficits associated with schizophrenia and Alzheimer's disease (Li et al., 2016).

• Anti-bacterial Activity : Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their antibacterial activity, highlighting the potential use of such compounds in combating bacterial infections (Rostamizadeh et al., 2013).

• Synthesis of Functionalized Pyrazoles : Research into the synthesis of pyrazoles, including 3-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide derivatives, has shown significant potential in creating compounds with valuable chemical properties (Drev et al., 2014).

• Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolopyrimidine derivatives have been synthesized and screened for their cytotoxicity against cancer cell lines and their 5-lipoxygenase inhibition activities, demonstrating their potential as anticancer agents (Rahmouni et al., 2016).

• Antiviral Activity : Benzamide-based 5-aminopyrazoles, related to the compound, have been synthesized and tested for their anti-influenza A virus activity, particularly against the H5N1 subtype, showing significant antiviral activities (Hebishy et al., 2020).

• Synthesis of Bioactive Heterocycles : Enaminonitrile derivatives, closely related to the compound, have been used as building blocks for synthesizing various heterocycles with potent antimicrobial activities (El-ziaty et al., 2018).

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[1,5-a]pyrimidine structure have been reported to inhibit cdk2/cyclin a2 , which plays a crucial role in cell cycle regulation .

Mode of Action

Compounds with similar structures have shown inhibitory activity against cdk2/cyclin a2 . This suggests that 3-chloro-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide might interact with its target to inhibit its function, leading to changes in cell cycle progression .

Biochemical Pathways

Inhibition of cdk2/cyclin a2 can affect cell cycle progression . This could potentially lead to downstream effects such as cell growth inhibition or apoptosis .

Pharmacokinetics

In silico admet studies of similar compounds have shown suitable pharmacokinetic properties . These properties can impact the bioavailability of the compound, influencing its efficacy and safety .

Result of Action

Similar compounds have shown significant inhibitory activity against certain cell lines . This suggests that this compound could potentially have anti-proliferative effects .